ethyl 1-benzyl-6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 3-benzyl-4-methyl-2-oxo-6-phenyl-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C21H22N2O3/c1-3-26-20(24)18-15(2)23(14-16-10-6-4-7-11-16)21(25)22-19(18)17-12-8-5-9-13-17/h4-13,19H,3,14H2,1-2H3,(H,22,25)
• InChI Key: OTTYPLCWASEQQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=O)NC1C2=CC=CC=C2)CC3=CC=CC=C3)C
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

Ethyl 1-benzyl-6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is a useful research compound. Its molecular formula is C21H22N2O3 and its molecular weight is 350.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 350.16304257 g/mol and the complexity rating of the compound is 546. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : This compound and its derivatives are typically synthesized using various chemical reactions, including Biginelli three-component cyclocondensation reactions (Mohan et al., 2014).
• Chemical Properties : Detailed characterization of these compounds involves techniques like IR, NMR, LCMS, and elemental analysis, offering insights into their molecular structure and properties (Mohan et al., 2014).

Applications in Various Fields

• Radioprotective and Antioxidant Activities : Investigations have been conducted on its in vitro antioxidant activity and in vivo radioprotection properties. For example, studies using the Drosophila melanogaster model system revealed that this compound reduces oxidative stress caused by ionizing radiation (Mohan et al., 2014).
• Potential in Pharmacology : Some derivatives of this compound have been synthesized and tested for various biological activities, including antihypertensive and anti-inflammatory effects. The structure-activity relationship of these compounds provides insights into their potential therapeutic applications (Rana et al., 2004).

Mechanism of Action

While the mechanism of action for this specific compound is not detailed, similar compounds have shown promising neuroprotective and anti-inflammatory properties. The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Synthesis routes and methods

Procedure details